Cas no 2138347-24-5 ({4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol)

• Product Name: {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol
• CAS No: 2138347-24-5
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6358722
• PubChem ID: 165472726
• Update Time: 2025-10-28

{4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol
• EN300-1113575
• {4-[(4-amino-1H-1,2,3-triazol-1-yl)methyl]phenyl}methanol
• 2138347-24-5

• Inchi： 1S/C10H12N4O/c11-10-6-14(13-12-10)5-8-1-3-9(7-15)4-2-8/h1-4,6,15H,5,7,11H2
• InChI Key： AIHPTIPVYTUYBA-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77Ų

Additional information on {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol

Comprehensive Overview of {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol (CAS No. 2138347-24-5)

{4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol (CAS No. 2138347-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound features a 1,2,3-triazole ring linked to a benzyl alcohol moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its amino-triazole functionality can serve as a key pharmacophore.

The growing interest in click chemistry and bioorthogonal reactions has further highlighted the importance of compounds like {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol. These reactions are widely used in bioconjugation, drug delivery systems, and polymer science, making this compound a valuable building block. Additionally, its hydroxymethyl group offers further functionalization opportunities, enabling the creation of derivatives with tailored properties for specific applications.

In recent years, the demand for heterocyclic compounds in medicinal chemistry has surged, driven by their ability to modulate biological activity. The 1,2,3-triazole core in {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold for designing enzyme inhibitors and receptor modulators. This aligns with current trends in targeting protein-protein interactions and allosteric sites in drug development.

From a synthetic perspective, {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol can be prepared via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method ensures high yields and selectivity, which is crucial for industrial-scale production. The compound’s solubility in common organic solvents also facilitates its use in various reaction conditions, further enhancing its utility in research and development.

The applications of {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol extend beyond pharmaceuticals. In material science, it can be incorporated into polymers and dendrimers to improve mechanical properties or introduce functional groups for further modification. Its ability to form stable complexes with metals also opens doors for catalysis and sensor development, addressing the need for sustainable chemical processes and environmental monitoring.

Market trends indicate a rising demand for high-purity intermediates like {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol, particularly in regions with strong pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers. Its compatibility with high-throughput screening and combinatorial chemistry further boosts its appeal in drug discovery pipelines.

For researchers seeking reliable sources of {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol, it is essential to verify the compound’s purity and stability. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure quality. Storage under inert conditions is recommended to preserve its reactivity and prevent degradation, which is critical for reproducible experimental results.

In summary, {4-(4-amino-1H-1,2,3-triazol-1-yl)methylphenyl}methanol (CAS No. 2138347-24-5) is a multifaceted compound with broad applications in drug discovery, material science, and catalysis. Its unique structural features, combined with the versatility of click chemistry, make it a valuable asset for researchers exploring new frontiers in science and technology. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing both academic and industrial research.